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Compound of Interest

Compound Name: ENPP3 Inhibitor 1

Cat. No.: B15578112 Get Quote

Technical Support Center: ENPP3 Inhibitor 1
Welcome to the Technical Support Center for ENPP3 Inhibitor 1. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance and

troubleshooting for experiments involving this selective inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is ENPP3 Inhibitor 1 and what are its key properties?

ENPP3 Inhibitor 1 is a selective small molecule inhibitor of Ectonucleotide

Pyrophosphatase/Phosphodiesterase 3 (ENPP3). It exhibits significantly higher potency for

ENPP3 compared to other ectonucleotidases like ENPP1, making it a valuable tool for studying

the specific roles of ENPP3 in various biological processes.[1] ENPP3 is an enzyme involved in

the hydrolysis of extracellular nucleotides, such as ATP, and plays a role in cancer progression

and allergic responses.[2]

Summary of ENPP3 Inhibitor 1 Properties:
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Property Value Reference

Molecular Formula C₂₀H₁₄F₃NO₅S [1]

Molecular Weight 437.39 g/mol [1]

IC₅₀ (ENPP3) 0.15 µM [1]

IC₅₀ (ENPP1) 41.4 µM [1]

Appearance Solid [1]

Q2: What are the potential mechanisms of assay interference for a small molecule like ENPP3
Inhibitor 1?

Small molecules can interfere with biochemical and cell-based assays through several

mechanisms, potentially leading to misleading results.[3][4] Understanding these potential

interferences is crucial for accurate data interpretation.

Light-Based Interference:

Autofluorescence: The compound itself may fluoresce at the excitation and emission

wavelengths used in fluorescence-based assays, leading to a false-positive signal.[3]

Fluorescence Quenching: The inhibitor might absorb the light emitted by the assay's

fluorophore, resulting in a false-negative signal.[3]

Chemical Reactivity: The inhibitor could react with assay components, such as the enzyme,

substrate, or detection reagents.[3][5]

Colloidal Aggregation: At higher concentrations, some small molecules form aggregates that

can non-specifically inhibit enzymes by sequestering them.[3]

Chelation: The compound might chelate essential metal ions required for enzyme activity.[3]

Q3: How can I determine if ENPP3 Inhibitor 1 is interfering with my assay?

A systematic approach is recommended to identify potential assay artifacts. This involves a

series of control experiments and data analysis techniques.
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Unexpected Assay Result Run Compound-Only Control
(Measure fluorescence of inhibitor alone) Autofluorescence Detected?

Subtract background
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Pre-incubation Time-Course
(Vary inhibitor-enzyme pre-incubation time)
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Add reducing agents (e.g., DTT)

Use orthogonal assayYes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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